Ethyl 6,6-Difluoro-7-hydroxy-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• CAS No.: 1433990-10-3
• Molecular Formula: C11H13F2NO3
• Molecular Weight: 245.22 g/mol
• IUPAC Name: ethyl 6,6-difluoro-7-hydroxy-1,4,5,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C11H13F2NO3/c1-2-17-10(16)7-5-6-3-4-11(12,13)9(15)8(6)14-7/h5,9,14-15H,2-4H2,1H3
• InChI Key: YYPARUHPMDDERW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C(C(CC2)(F)F)O

Description

Ethyl 6,6-Difluoro-7-hydroxy-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H13F2NO3 and its molecular weight is 245.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250-mL 3-necked round-bottom flask was placed a solution of 113j (18 g, 74.01 mmol, 1.00 equiv) in ethanol (100 mL), followed by the addition of NaBH4 (2.8 g, 74.02 mmol, 1.00 equiv) in several batches at 0° C. (FIG. 14). The resulting solution was stirred at 5° C. for 10 min, quenched by the addition of 50 mL of saturated aqueous NH4Cl, concentrated under vacuum and extracted with 3×50 mL of ethyl acetate. The combined organic layers were washed with 1×100 mL of water and 1×100 mL of brine, dried over anhydrous sodium sulfate and concentrated under vacuum to afford 18 g (99%) of 113k as a white solid.